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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide details the landmark discovery and historical development of

recombinant human insulin, a cornerstone of modern biotechnology and diabetes

management. We will explore the seminal experiments, from gene synthesis to large-scale

production, providing detailed protocols and quantitative data to inform and guide researchers

in the field.

Introduction: The Dawn of a New Era in Diabetes
Treatment
Prior to the late 1970s, the primary source of insulin for treating diabetes was animal

pancreases, primarily from pigs and cows. While life-saving, animal-derived insulin could elicit

immune reactions in some patients and faced a looming threat of supply shortages. The advent

of recombinant DNA technology in the mid-1970s presented a revolutionary solution: the

production of human insulin in microorganisms, ensuring a theoretically unlimited and non-

allergenic supply.

The journey from concept to a commercially available product was a testament to scientific

ingenuity and collaboration. Key milestones include the first successful expression of a

synthetic human gene in bacteria and the subsequent partnership between the biotechnology

startup Genentech and the pharmaceutical giant Eli Lilly and Company. This collaboration

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b612633?utm_src=pdf-interest
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612633?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


culminated in the 1982 FDA approval of Humulin®, the first recombinant human therapeutic.[1]

[2]

Core Methodologies in Recombinant Human Insulin
Production
Two primary strategies have been historically employed for the production of recombinant

human insulin in Escherichia coli: the separate synthesis of the A and B polypeptide chains and

the proinsulin processing method.

The Two-Chain Method: The Initial Breakthrough
The first successful production of recombinant human insulin, achieved by Genentech, involved

the separate synthesis of the insulin A and B chains in different E. coli cultures.[3][4][5] This

pioneering approach, while effective, was complex and involved several critical steps.

Insulin A-Chain Production

Insulin B-Chain Production

Chemical Synthesis of A-Chain Gene Ligation into Expression Plasmid (pBR322) Transformation into E. coli Fermentation & Expression Cell Harvest & Lysis Inclusion Body Isolation CNBr Cleavage of Fusion Protein S-Sulfonation of A-Chain Purification of A-Chain

Chain Combination (Reduction & Oxidation)

Chemical Synthesis of B-Chain Gene Ligation into Expression Plasmid (pBR322) Transformation into E. coli Fermentation & Expression Cell Harvest & Lysis Inclusion Body Isolation CNBr Cleavage of Fusion Protein S-Sulfonation of B-Chain Purification of B-Chain

Air Oxidation & Folding Final Purification (HPLC, Crystallization)

Chemical Synthesis of Proinsulin Gene Ligation into Expression Plasmid Transformation into E. coli Fermentation & Expression Cell Harvest & Lysis Inclusion Body Isolation Solubilization of Inclusion Bodies S-Sulfonation Refolding of Proinsulin Enzymatic Cleavage (Trypsin & Carboxypeptidase B) Final Purification (Chromatography & Crystallization)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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